Cas no 1002033-39-7 (4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide)

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide is a heterocyclic compound featuring both amino and carbohydrazide functional groups on a pyrazole core. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of reactive hydrazide and amino groups enables facile derivatization, making it valuable for constructing more complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in organic synthesis. The compound is particularly useful in the development of biologically active molecules, owing to its potential for hydrogen bonding and metal chelation.

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide structure

1002033-39-7 structure

Product Name:4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide

CAS No:1002033-39-7

MF:C₅H₉N₅O

MW:155.157859563828

MDL:MFCD04967264

CID:3058224

PubChem ID:7017124

Update Time:2025-08-10

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide
- 4-amino-2-methylpyrazole-3-carbohydrazide
- 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid hydrazide
- EN300-228965
- 4-amino-2-methyl-2 h-pyrazole-3-carboxylic acid hydrazide
- BBL039287
- 1002033-39-7
- STK313275
- 4-amino-2-methyl-2h-pyrazole-3-carboxylic acidhydrazide
- AKOS000305935
- MDL： MFCD04967264
- Inchi： 1S/C5H9N5O/c1-10-4(5(11)9-7)3(6)2-8-10/h2H,6-7H2,1H3,(H,9,11)
- InChI Key： XDQOALXRFGSWJJ-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C=NN1C)N)NN

Computed Properties

Exact Mass: 155.08070993Da
Monoisotopic Mass: 155.08070993Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 99Å²

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	030345-250mg	4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid hydrazide	1002033-39-7		250mg	￡160.00	2022-03-01
Fluorochem	030345-1g	4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid hydrazide	1002033-39-7		1g	￡363.00	2022-03-01
Fluorochem	030345-2g	4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid hydrazide	1002033-39-7		2g	￡638.00	2022-03-01
Fluorochem	030345-5g	4-Amino-2-methyl-2 H -pyrazole-3-carboxylic acid hydrazide	1002033-39-7		5g	￡963.00	2022-03-01
abcr	AB498774-100 mg	4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide	1002033-39-7		100MG	€231.60	2022-03-24
abcr	AB498774-250 mg	4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide	1002033-39-7		250MG	€275.80	2022-03-24
abcr	AB498774-500 mg	4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide	1002033-39-7		500MG	€409.30	2022-03-24
abcr	AB498774-1 g	4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide	1002033-39-7		1g	€486.60	2022-03-24
abcr	AB498774-5 g	4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide	1002033-39-7		5g	€1,185.30	2022-03-24
Chemenu	CM483149-1g	4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide	1002033-39-7	97%	1g	$603	2022-06-14

4-Amino-1-methyl-1H-pyrazole-5-carbohydrazide Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
3. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
4. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

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5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

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